Cas no 2228772-10-7 (Methyl 3-hydroxy-3-(2,4,6-trimethylphenyl)propanoate)

• Product Name: Methyl 3-hydroxy-3-(2,4,6-trimethylphenyl)propanoate
• CAS No: 2228772-10-7
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 5856602
• PubChem ID: 165716136
• Update Time: 2025-11-02

Methyl 3-hydroxy-3-(2,4,6-trimethylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2228772-10-7
• EN300-1825162
• methyl 3-hydroxy-3-(2,4,6-trimethylphenyl)propanoate
• Methyl 3-hydroxy-3-(2,4,6-trimethylphenyl)propanoate

• Inchi： 1S/C13H18O3/c1-8-5-9(2)13(10(3)6-8)11(14)7-12(15)16-4/h5-6,11,14H,7H2,1-4H3
• InChI Key： IDPPIVQYUSAFQT-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 3-hydroxy-3-(2,4,6-trimethylphenyl)propanoate

Methyl 3-hydroxy-3-(2,4,6-trimethylphenyl)propanoate (CAS No. 2228772-10-7): A Comprehensive Overview

Methyl 3-hydroxy-3-(2,4,6-trimethylphenyl)propanoate (CAS No. 2228772-10-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, fragrance synthesis, and specialty chemicals. This ester derivative, characterized by its unique hydroxy and trimethylphenyl functional groups, offers a versatile platform for chemical modifications and applications. Its molecular structure combines the aromatic stability of the 2,4,6-trimethylphenyl group with the reactivity of the 3-hydroxypropanoate moiety, making it a valuable building block in synthetic chemistry.

The compound's CAS number 2228772-10-7 serves as a unique identifier, ensuring precise tracking in global chemical databases. Researchers and manufacturers often refer to it by its systematic name or the abbreviated form methyl 3-hydroxy-TMP propanoate, where TMP stands for 2,4,6-trimethylphenyl. This naming convention aligns with IUPAC standards while facilitating easier communication among professionals. The presence of both hydrophilic (hydroxy) and lipophilic (aromatic) components in its structure contributes to its balanced solubility profile, which is crucial for formulation development.

In recent years, methyl 3-hydroxy-3-(2,4,6-trimethylphenyl)propanoate has emerged as a key intermediate in the synthesis of advanced materials. Its application in creating UV-stabilizers for polymers has become particularly relevant, addressing the growing demand for durable plastics in automotive and construction industries. The compound's ability to absorb specific wavelengths of ultraviolet light while maintaining thermal stability makes it an attractive alternative to traditional stabilizers. This property aligns with current sustainability trends, as manufacturers seek eco-friendly additives that extend product lifespans without harmful environmental impacts.

The pharmaceutical industry has shown increasing interest in CAS 2228772-10-7 due to its potential as a chiral building block. The stereogenic center at the 3-position allows for the creation of enantiomerically pure compounds, which are essential in modern drug development. Recent studies have explored its incorporation into pro-drug formulations, where the ester group facilitates improved bioavailability of active pharmaceutical ingredients. This application taps into the booming market for targeted drug delivery systems, responding to the healthcare sector's need for more efficient therapeutics.

From a synthetic chemistry perspective, the preparation of methyl 3-hydroxy-3-(2,4,6-trimethylphenyl)propanoate typically involves aldol-type condensation reactions between appropriate aromatic aldehydes and ester derivatives. Modern green chemistry approaches have optimized these processes to reduce energy consumption and waste generation, reflecting the industry's shift toward sustainable manufacturing practices. The compound's relative stability under standard conditions makes it suitable for large-scale production, though proper handling protocols should always be followed to maintain purity and yield.

Analytical characterization of 2228772-10-7 employs standard techniques including HPLC, GC-MS, and NMR spectroscopy. The trimethylphenyl protons typically appear as a sharp singlet in ¹H NMR spectra around 2.3 ppm, while the methyl ester group resonates near 3.7 ppm. These distinctive spectral features aid in quality control during production and help researchers verify the compound's identity in complex mixtures. Such analytical data has become increasingly important as regulatory requirements for chemical purity continue to tighten globally.

The flavor and fragrance industry values methyl 3-hydroxy-3-(2,4,6-trimethylphenyl)propanoate for its potential as a synthetic aroma chemical. When properly diluted, derivatives of this compound can contribute woody, slightly sweet olfactory notes to perfume compositions. This application benefits from the current consumer preference for long-lasting fragrances in personal care products, driving innovation in scent technology. Manufacturers are particularly interested in how slight modifications to the ester group can fine-tune volatility and scent profiles.

Market analysts project steady growth for specialty esters like CAS 2228772-10-7, with compound annual growth rates (CAGR) estimated between 5-7% through 2030. This outlook reflects broader trends in fine chemicals demand, particularly in Asia-Pacific regions where pharmaceutical and cosmetic production continues to expand. Suppliers are responding by developing improved purification methods and stable supply chains to meet the needs of diverse industrial sectors. The compound's versatility ensures its relevance across multiple high-value applications.

Environmental and safety assessments of methyl 3-hydroxy-3-(2,4,6-trimethylphenyl)propanoate indicate favorable profiles when handled according to standard laboratory protocols. While comprehensive toxicological data continues to accumulate, current information suggests the material poses minimal environmental persistence concerns. These characteristics support its use in applications requiring green chemistry principles, particularly where biodegradability is a consideration. Researchers continue to investigate its metabolic pathways to fully understand its biological interactions.

Future research directions for 2228772-10-7 may explore its potential in advanced material science applications. Preliminary studies suggest possible utility in liquid crystal formulations and as a monomer for specialty polymers. The compound's rigid aromatic core combined with flexible side chains offers interesting possibilities for designing materials with tailored mechanical and optical properties. Such developments would align with growing interest in smart materials for electronic and photonic applications.

For researchers working with methyl 3-hydroxy-3-(2,4,6-trimethylphenyl)propanoate, proper storage conditions are essential to maintain stability. The compound should be kept in tightly sealed containers under inert atmosphere at temperatures below 25°C, protected from moisture and direct sunlight. These precautions preserve the integrity of both the hydroxy and ester functional groups, ensuring consistent performance in downstream applications. Suppliers typically provide detailed handling guidelines tailored to specific use cases.

The economic viability of CAS 2228772-10-7 production has improved with advances in catalytic methods and process optimization. Modern synthetic routes achieve higher yields while reducing reliance on hazardous reagents, addressing both cost and sustainability metrics. These improvements make the compound increasingly accessible to researchers and manufacturers across different scales of operation. As patent landscapes evolve, opportunities may emerge for novel applications that leverage its unique structural features.

In educational contexts, methyl 3-hydroxy-3-(2,4,6-trimethylphenyl)propanoate serves as an excellent example for teaching steric effects in organic chemistry. The crowded ortho positions on the aromatic ring demonstrate how substituents influence reactivity patterns, while the beta-hydroxy ester moiety illustrates important concepts in functional group compatibility. These pedagogical applications complement the compound's practical uses, making it valuable for both academic and industrial settings.

Quality specifications for 2228772-10-7 typically require ≥98% purity by HPLC, with strict limits on residual solvents and heavy metals. Reputable suppliers provide certificates of analysis detailing batch-specific characteristics, including optical rotation data when applicable. These quality assurances are particularly important for pharmaceutical applications where stringent regulatory standards apply. Customers should verify that their suppliers adhere to current Good Manufacturing Practices (cGMP) when required for intended uses.

As the chemical industry continues to emphasize structural diversity in building block libraries, compounds like methyl 3-hydroxy-3-(2,4,6-trimethylphenyl)propanoate gain importance. Its balanced combination of aromatic and aliphatic features, along with multiple points for chemical modification, makes it a versatile intermediate for discovery chemistry. Future developments may reveal additional applications in agrochemicals, materials science, or other specialty chemical domains, further expanding its commercial and scientific significance.